2-(Aminomethyl)-6-hydroxybenzaldehyde

• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-(aminomethyl)-6-hydroxybenzaldehyde
• InChI: InChI=1S/C8H9NO2/c9-4-6-2-1-3-8(11)7(6)5-10/h1-3,5,11H,4,9H2
• InChI Key: XOJUBVOYBQMGNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)C=O)CN

Description

The hydroxyl group enhances solubility in polar solvents and enables hydrogen bonding, while the aminomethyl moiety allows for further functionalization via alkylation or condensation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-6-hydroxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 2,6-dihydroxybenzaldehyde with formaldehyde and ammonia under controlled conditions. The reaction typically proceeds in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the aminomethyl group.

Another method involves the reductive amination of 2,6-dihydroxybenzaldehyde using an amine source and a reducing agent. This process can be carried out under mild conditions, often using hydrogen gas and a metal catalyst like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of 2-(Aminomethyl)-6-hydroxybenzaldehyde may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalysts and reaction conditions are optimized to ensure high efficiency and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-6-hydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a corresponding quinone derivative.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Corresponding alcohols.

Substitution: Various substituted benzaldehyde derivatives.

Scientific Research Applications

2-(Aminomethyl)-6-hydroxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for biochemical pathways.

Industry: The compound is used in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-6-hydroxybenzaldehyde involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds and electrostatic interactions with enzymes or receptors, influencing their activity. The hydroxyl group can participate in redox reactions, affecting cellular pathways and signaling mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Patent Literature

A patent (No. 1201400285) lists benzaldehyde derivatives with substituents at positions 2 and 6, including:

2-(4-(2H-Tetrazol-5-yl)benzyloxy)-6-hydroxybenzaldehyde (Item 10)

2-(3-(2H-Tetrazol-5-yl)benzyloxy)-6-hydroxybenzaldehyde (Item 11)

These compounds share the 6-hydroxybenzaldehyde core but replace the aminomethyl group with tetrazolyl-benzyloxy substituents. The tetrazole ring introduces strong hydrogen-bonding capacity and metabolic stability, which are advantageous in drug design. In contrast, 2-(Aminomethyl)-6-hydroxybenzaldehyde offers a primary amine for covalent modifications (e.g., Schiff base formation) but lacks the aromatic heterocyclic bulk of tetrazoles.

Table 1: Structural and Functional Comparison

Compound	Substituent at Position 2	Key Functional Groups	Potential Applications
2-(Aminomethyl)-6-hydroxybenzaldehyde	Aminomethyl (-CH₂NH₂)	-NH₂, -OH, -CHO	Drug intermediates, ligands
Patent Item 10	4-(2H-Tetrazol-5-yl)benzyloxy	Tetrazole, -OCH₂-	Bioactive molecules
Patent Item 11	3-(2H-Tetrazol-5-yl)benzyloxy	Tetrazole, -OCH₂-	Enzyme inhibitors

Table 2: Hazard Classification of Analogues

Compound	Flammability	Acute Toxicity	Skin/Eye Irritation	Key Risks
2-(Aminomethyl)piperidine	Class 4	Class 4	Category 1B	Respiratory toxicity
4-(Bromomethyl)benzaldehyde	Not rated	Not rated	Unknown	Potential alkylation
2-(Aminomethyl)-6-hydroxybenzaldehyde	Likely low	Unreported	Unreported	Aldehyde sensitization